Cas no 2228214-91-1 (1-(pent-4-yn-2-yl)-4-(trifluoromethyl)benzene)

• Product Name: 1-(pent-4-yn-2-yl)-4-(trifluoromethyl)benzene
• CAS No: 2228214-91-1
• MF: C₁₂H₁₁F₃
• MW: 212.210953950882
• CID: 5943362
• PubChem ID: 165706384
• Update Time: 2025-05-20

1-(pent-4-yn-2-yl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(pent-4-yn-2-yl)-4-(trifluoromethyl)benzene
• 2228214-91-1
• EN300-1956919

• Inchi： 1S/C12H11F3/c1-3-4-9(2)10-5-7-11(8-6-10)12(13,14)15/h1,5-9H,4H2,2H3
• InChI Key： PMIYQLDHVNWHBF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)CC#C)(F)F

Computed Properties

• Exact Mass: 212.08128484g/mol
• Monoisotopic Mass: 212.08128484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(pent-4-yn-2-yl)-4-(trifluoromethyl)benzene

1-(pent-4-yn-2-yl)-4-(trifluoromethyl)benzene

1-(pent-4-yn-2-yl)-4-(trifluoromethyl)benzene (CAS No. 2228214-91-1) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and advanced organic synthesis. This compound is characterized by its unique structure, which combines a benzene ring with a trifluoromethyl group at the para position and a pentynyl group at the ortho position. The presence of these functional groups imparts distinctive electronic and steric properties, making it a valuable building block in various chemical applications.

The synthesis of 1-(pent-4-yn-2-yl)-4-(trifluoromethyl)benzene involves a multi-step process that typically begins with the preparation of the trifluoromethylated benzene derivative. This is often achieved through electrophilic substitution reactions, where the trifluoromethyl group is introduced onto the benzene ring under controlled conditions. The subsequent installation of the pentynyl group requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and scalability of this synthesis pathway.

One of the most notable applications of 1-(pent-4-yn-2-yl)-4-(trifluoromethyl)benzene is in the development of advanced materials with tailored electronic properties. The trifluoromethyl group introduces strong electron-withdrawing effects, while the pentynyl group contributes to conjugation and potential for π-electron delocalization. These features make the compound an ideal candidate for use in organic semiconductors, where it can enhance charge transport properties and device performance. Recent studies have demonstrated its potential in flexible electronics and next-generation display technologies.

In the pharmaceutical industry, 1-(pent-4-yn-2-yl)-4-(trifluoromethyl)benzene serves as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo various functional group transformations allows chemists to design drugs with improved pharmacokinetic profiles and target specificity. For instance, researchers have utilized this compound as a precursor for developing inhibitors targeting specific enzymes involved in metabolic disorders and cancer progression.

The compound's unique reactivity also makes it a valuable tool in click chemistry and other modular synthesis strategies. The terminal alkyne group in the pentynyl substituent enables efficient cycloaddition reactions, facilitating the construction of complex molecular architectures with high precision. This has been particularly beneficial in drug discovery programs where rapid library generation is essential.

From an environmental standpoint, 1-(pent-4-yln - 3675